2-(3,4-Dimethylpyrrolidin-1-yl)ethan-1-amine

• Molecular Formula: C8H18N2
• Molecular Weight: 142.24 g/mol
• IUPAC Name: 2-(3,4-dimethylpyrrolidin-1-yl)ethanamine
• InChI: InChI=1S/C8H18N2/c1-7-5-10(4-3-9)6-8(7)2/h7-8H,3-6,9H2,1-2H3
• InChI Key: KWIXUBQUGJYLIS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC1C)CCN

Description

2-(3,4-Dimethylpyrrolidin-1-yl)ethan-1-amine is a secondary amine characterized by a pyrrolidine ring substituted with methyl groups at the 3- and 4-positions, linked to an ethylamine side chain. Its structural flexibility allows for modifications that influence pharmacokinetic properties, such as lipophilicity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-Dimethylpyrrolidin-1-yl)ethan-1-amine typically involves the reaction of 3,4-dimethylpyrrolidine with ethylene oxide or ethylene chlorohydrin under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Dimethylpyrrolidin-1-yl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides or nitriles.

Reduction: Reduction reactions can convert it into secondary or tertiary amines.

Substitution: It can undergo nucleophilic substitution reactions with halides or other electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield amides or nitriles, while reduction can produce secondary or tertiary amines .

Scientific Research Applications

2-(3,4-Dimethylpyrrolidin-1-yl)ethan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3,4-Dimethylpyrrolidin-1-yl)ethan-1-amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substitution Patterns

The compound’s analogs can be categorized based on variations in the heterocyclic ring, substituent positions, and side-chain modifications. Below is a comparative analysis:

Table 1: Structural Comparison of 2-(3,4-Dimethylpyrrolidin-1-yl)ethan-1-amine and Analogs

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Applications/Notes
2-(3,4-Dimethylpyrrolidin-1-yl)ethan-1-amine	Pyrrolidine	3-CH₃, 4-CH₃	~168.28 (C₉H₂₀N₂)*	Pharmaceutical intermediates
2-(3,4-Dimethoxyphenyl)ethan-1-amine (Homoveratrylamine)	Phenylethylamine	3-OCH₃, 4-OCH₃	195.23 (C₁₁H₁₇NO₂)	Forensic analysis; precursor for alkaloids
2-(2,3,4-Trimethoxyphenyl)ethan-1-amine	Phenylethylamine	2-OCH₃, 3-OCH₃, 4-OCH₃	225.27 (C₁₂H₁₉NO₃)	Antibacterial research
2-(1-Methyl-1H-imidazol-4-yl)ethan-1-amine	Imidazole	1-CH₃	139.19 (C₆H₁₁N₃)	Histamine metabolite; biochemical studies
[(3,4-Dimethoxyphenyl)methyl][2-(pyrrolidin-1-yl)ethyl]amine	Pyrrolidine + phenylmethyl	3-OCH₃, 4-OCH₃ on phenyl	276.37 (C₁₅H₂₄N₂O₂)	Receptor-targeted drug design

*Calculated based on formula C₉H₂₀N₂.

Pharmacological and Physicochemical Properties

• Metabolic Stability : Methoxy-substituted phenyl derivatives (e.g., homoveratrylamine) are prone to demethylation by cytochrome P450 enzymes, whereas methyl-substituted pyrrolidines may offer greater metabolic stability .
• Bioactivity : Imidazole-based analogs (e.g., 2-(1-Methyl-1H-imidazol-4-yl)ethan-1-amine) exhibit histamine-related activity, while pyrrolidine derivatives are explored for receptor modulation (e.g., dopamine, serotonin) .